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Compound of Interest

Compound Name: Taxezopidine L

Cat. No.: B15590200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Taxezopidine L is a diterpenoid compound isolated from the seeds of the Japanese yew,

Taxus cuspidata Sieb. et Zucc.. It has demonstrated biological activity, notably the ability to

inhibit Ca2+-induced depolymerization of microtubules[1]. Accurate and consistent preparation

of Taxezopidine L stock solutions is crucial for reliable experimental results in various research

applications, including cancer research and studies on microtubule dynamics. This document

provides a detailed protocol for the preparation, storage, and handling of Taxezopidine L stock

solutions.

Physicochemical Data and Solubility
A summary of the key physicochemical properties of Taxezopidine L is presented in the table

below. This information is essential for accurate stock solution preparation and handling.
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Property Value Reference

Molecular Weight 754.77 g/mol [1]

Chemical Formula C₃₉H₄₆O₁₅ [1]

Appearance Solid [1]

Purity ≥98% [1]

CAS Number 219749-76-5 [1]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Storage (Solid)
Store at 2-8°C in a tightly

sealed container.

Storage (Stock Solution)
Aliquot and store at -20°C for

up to two weeks.

Experimental Protocol: Preparation of a 10 mM
Taxezopidine L Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Taxezopidine L in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for subsequent

dilutions to working concentrations for in vitro experiments.

3.1. Materials

Taxezopidine L (solid)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2. Procedure

Pre-weighing Preparations: Before opening the vial of Taxezopidine L, ensure it has

equilibrated to room temperature for at least one hour to prevent condensation. Gently tap

the vial to ensure all the solid material is at the bottom.

Weighing Taxezopidine L:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Taxezopidine L into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 7.55 mg of Taxezopidine L.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 mol

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 mol x 754.77 g/mol = 0.00755 g = 7.55 mg

Solubilization:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

Taxezopidine L. For the example above, add 1 mL of DMSO.

Cap the tube tightly.

Vortex the solution until the Taxezopidine L is completely dissolved. Gentle warming in a

water bath (not to exceed 37°C) may assist in solubilization, but be cautious as heat can
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degrade the compound. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to two weeks). For long-term

storage, it is recommended to consult the supplier's specific instructions, as stability may

vary.

Safety and Handling Precautions
Taxezopidine L is intended for laboratory research use only[1]. Standard laboratory safety

practices should be followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling Taxezopidine L and its

solutions[2].

Ventilation: Handle the solid compound and concentrated solutions in a well-ventilated area

or a chemical fume hood to avoid inhalation of dust or aerosols[2].

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of

water[2].

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing[2].

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen[2].

If swallowed: Rinse mouth with water. Do not induce vomiting[2].
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In all cases of exposure, seek medical attention.

Disposal: Dispose of waste material in accordance with local, state, and federal

regulations[2].

Diagrams
5.1. Experimental Workflow for Stock Solution Preparation

Preparation

Solubilization

Storage

Equilibrate Taxezopidine L
to Room Temperature

Weigh Taxezopidine L

Add DMSO

Vortex to Dissolve

Aliquot into Cryovials

Store at -20°C

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7828412/
https://www.benchchem.com/product/b15590200?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing Taxezopidine L stock solution.
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Caption: Inhibition of Ca²⁺-induced microtubule depolymerization by Taxezopidine L.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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